Cas no 165315-93-5 (2-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol)

2-2-(Propan-2-yl)-1,3-thiazol-4-ylethan-1-ol is a thiazole derivative characterized by its unique structural features, including a hydroxyl-functionalized ethane chain and an isopropyl-substituted thiazole ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The thiazole moiety imparts stability and reactivity, while the hydroxyl group enhances solubility and provides a handle for further functionalization. Its well-defined molecular structure allows for precise modifications, making it suitable for applications in medicinal chemistry, agrochemicals, and material science. The compound's synthetic accessibility and modularity contribute to its utility in developing novel bioactive molecules or functional materials.

2-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol structure

165315-93-5 structure

Product Name:2-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol

CAS No:165315-93-5

MF:C₈H₁₃NOS

MW:171.259920835495

CID:110562

PubChem ID:10631015

Update Time:2025-05-27

2-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 4-Thiazoleethanol,2-(1-methylethyl)-
- 2-(2-propan-2-yl-1,3-thiazol-4-yl)ethanol
- 4-Thiazoleethanol,2-(1-methylethyl)-(9CI)
- 2-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol
- 2-(2-isopropylthiazol-4-yl)ethanol
- 2-isopropyl-4-(hydroxyethyl)thiazole
- 165315-93-5
- 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol
- SCHEMBL7179624
- HHUALTPZKRYWKS-UHFFFAOYSA-N
- EN300-1849419
- Inchi： 1S/C8H13NOS/c1-6(2)8-9-7(3-4-10)5-11-8/h5-6,10H,3-4H2,1-2H3
- InChI Key： HHUALTPZKRYWKS-UHFFFAOYSA-N
- SMILES： S1C=C(CCO)N=C1C(C)C

Computed Properties

Exact Mass: 171.07178521g/mol
Monoisotopic Mass: 171.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 61.4Å²

2-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-ol Pricemore >>

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Enamine	EN300-1849419-1g	2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol	165315-93-5	1g	$0.0	2023-09-19
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Enamine	EN300-1849419-0.5g	2-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-ol	165315-93-5	0.5g	$1247.0	2023-06-02
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